Cas no 1003012-14-3 (1-(3-Methylbutyl)-1H-pyrazol-3-amine)

• Product Name: 1-(3-Methylbutyl)-1H-pyrazol-3-amine
• CAS No: 1003012-14-3
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD12149362
• CID: 2120673
• PubChem ID: 60783160
• Update Time: 2025-05-28

1-(3-Methylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-isopentyl-1H-pyrazol-3-amine
• 1-(3-methylbutyl)-1H-pyrazol-3-amine
• BTTKVSKNKAZIDZ-UHFFFAOYSA-N
• 1-iso-pentyl-1H-pyrazol-3-ylamine
• (1-Isopentyl-1H-pyrazol-3-yl)amine
• NE36019
• 1-(3-Methylbutyl)-1H-pyrazol-3-amine

• MDL： MFCD12149362
• Inchi： 1S/C8H15N3/c1-7(2)3-5-11-6-4-8(9)10-11/h4,6-7H,3,5H2,1-2H3,(H2,9,10)
• InChI Key： BTTKVSKNKAZIDZ-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 273.3±13.0 °C at 760 mmHg
• Flash Point: 119.1±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-Methylbutyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams